Cas no 1353980-05-8 (2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide)

• Product Name: 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide
• CAS No: 1353980-05-8
• MF: C₇H₈Cl₂N₂OS
• MW: 239.122218132019
• CID: 2168199
• Update Time: 2025-09-28

2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(2-chloro-thiazol-5-ylmethyl)-n-methyl-acetamide
• 2-Chloro-N-((2-chlorothiazol-5-yl)methyl)-N-methylacetamide
• AM94371
• 2-Chloro-N-(2-chlorothiazol-5-ylmethyl)-N-methylacetamide
• 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide

• Inchi： 1S/C7H8Cl2N2OS/c1-11(6(12)2-8)4-5-3-10-7(9)13-5/h3H,2,4H2,1H3
• InChI Key： HBUAGWFRJGTACD-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1=CN=C(S1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Topological Polar Surface Area: 61.4

Additional information on 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide

Comprehensive Overview of 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide (CAS No. 1353980-05-8)

2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide (CAS No. 1353980-05-8) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced formulations. Its thiazole and acetamide functional groups contribute to its versatile applications, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide is C₇H₈Cl₂N₂OS, with a molecular weight of 239.12 g/mol. Its structure features a chloro-thiazole ring, which is known for its bioactivity, particularly in pest control and crop protection. This compound is often explored for its potential as an intermediate in the synthesis of more complex molecules, especially in the agrochemical sector where thiazole derivatives are highly valued.

One of the key reasons for the growing interest in 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide is its role in sustainable agriculture. With increasing global emphasis on reducing pesticide residues and enhancing crop yields, researchers are actively investigating compounds like this for their efficacy and environmental safety. The chloro and thiazole moieties in its structure are particularly effective in targeting specific pests while minimizing harm to non-target organisms.

In pharmaceutical research, 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide is studied for its potential therapeutic applications. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a candidate for drug development. Its N-methyl-acetamide group further enhances its bioavailability, which is a critical factor in pharmaceutical formulations.

The synthesis of 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide involves multi-step organic reactions, often starting with the chlorination of thiazole derivatives. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in both agrochemical and pharmaceutical industries.

Market trends indicate a rising demand for 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide, particularly in regions with robust agricultural and pharmaceutical sectors. Companies are investing in R&D to explore its full potential, driven by the need for innovative solutions to global challenges such as food security and disease management. The compound's versatility and efficacy position it as a valuable asset in these industries.

From an environmental perspective, the use of 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide is subject to regulatory scrutiny to ensure compliance with safety standards. Researchers are focusing on developing greener synthesis methods and evaluating its biodegradability to align with sustainable practices. This aligns with the broader industry shift towards eco-friendly chemicals.

In conclusion, 2-Chloro-N-(2-chloro-thiazol-5-ylmethyl)-N-methyl-acetamide (CAS No. 1353980-05-8) is a compound of significant scientific and industrial relevance. Its applications in agrochemicals and pharmaceuticals, coupled with its unique chemical properties, make it a focal point for ongoing research. As the demand for sustainable and effective chemical solutions grows, this compound is poised to play an increasingly important role in addressing global challenges.